Cas no 1803581-07-8 (Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate)

• Product Name: Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate
• CAS No: 1803581-07-8
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5738585
• PubChem ID: 91647645
• Update Time: 2025-06-15

Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[benzyl(2-morpholin-4-ylethyl)amino]acetate
• methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate
• EN300-192663
• methyl2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate
• 1803581-07-8
• Glycine, N-[2-(4-morpholinyl)ethyl]-N-(phenylmethyl)-, methyl ester
• Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate

• Inchi： 1S/C16H24N2O3/c1-20-16(19)14-18(13-15-5-3-2-4-6-15)8-7-17-9-11-21-12-10-17/h2-6H,7-14H2,1H3
• InChI Key： DFFWWMVSRRFCEG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN(CC(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±42.0 °C(Predicted)
• pka: 6.79±0.10(Predicted)

Additional information on Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate

Comprehensive Overview of Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate (CAS No. 1803581-07-8)

Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate (CAS No. 1803581-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative combines a morpholine ring, a benzyl group, and an acetate moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel bioactive molecules.

The compound's molecular structure, characterized by the presence of a morpholin-4-yl group, contributes to its solubility and reactivity, which are critical for its use in various chemical reactions. The benzyl component enhances its lipophilicity, enabling better penetration through biological membranes, a property highly valued in medicinal chemistry. Meanwhile, the methyl acetate segment provides a reactive site for further functionalization, allowing chemists to tailor the compound for specific applications.

In recent years, the demand for Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate has surged, driven by its potential role in the synthesis of small molecule inhibitors and receptor modulators. These applications align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects. The compound's ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs), has made it a subject of interest in neurodegenerative disease research and oncology.

From a synthetic perspective, CAS No. 1803581-07-8 is often employed in multistep organic synthesis, where its modular design allows for efficient coupling with other pharmacophores. Its stability under standard laboratory conditions and compatibility with common reagents make it a reliable building block for complex molecular architectures. Additionally, its ester functionality can be hydrolyzed or transesterified, offering further flexibility in downstream modifications.

The compound's relevance extends to green chemistry initiatives, as researchers explore eco-friendly synthetic routes to minimize waste and reduce environmental impact. Innovations in catalytic processes and solvent-free reactions have been applied to its production, addressing growing concerns about sustainable chemical manufacturing. This aligns with broader industry shifts toward green solvents and atom-efficient methodologies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate, ensuring purity and consistency for research applications. Quality control is paramount, particularly when the compound is utilized in high-throughput screening or lead optimization campaigns. Its well-defined spectral signatures facilitate rapid identification and quantification in complex mixtures.

Looking ahead, the compound's potential in drug delivery systems and bioconjugation strategies is being actively investigated. Its compatibility with pegylation and other biocompatible polymers opens avenues for improving pharmacokinetic profiles of therapeutic agents. Furthermore, its role in prodrug design highlights its adaptability to evolving pharmaceutical needs.

In summary, Methyl 2-{benzyl[2-(morpholin-4-yl)ethyl]amino}acetate (CAS No. 1803581-07-8) represents a multifaceted tool for modern chemical and pharmaceutical research. Its structural diversity, synthetic versatility, and alignment with cutting-edge scientific trends ensure its continued relevance in advancing drug discovery and material science.